Cas no 2742653-67-2 (Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate)

• Product Name: Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate
• CAS No: 2742653-67-2
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6198558
• PubChem ID: 165708386
• Update Time: 2025-05-27

Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37156285
• 2742653-67-2
• ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate
• Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate

• Inchi： 1S/C11H16O3/c1-2-14-10(13)11(6-7-11)9(12)8-4-3-5-8/h8H,2-7H2,1H3
• InChI Key： KFNITPKBVGAYQA-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)C1(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Additional information on Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate

Introduction to Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate (CAS No. 2742653-67-2)

Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate (CAS No. 2742653-67-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane and cyclobutane moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The structure of Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate consists of a cyclopropane ring attached to a cyclobutane ring through a carbonyl group, with an ethyl ester moiety at the carboxylic acid position. This intricate arrangement of functional groups imparts the compound with unique chemical and physical properties, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate in the context of drug discovery. One notable area of interest is its ability to modulate specific biological pathways, which could be harnessed for the treatment of various diseases. For instance, preliminary in vitro experiments have shown that this compound can selectively inhibit certain enzymes involved in inflammation and cancer progression. These findings suggest that Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate may serve as a lead compound for the development of novel anti-inflammatory and anti-cancer drugs.

In addition to its potential therapeutic applications, Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate has also been studied for its synthetic utility. The cyclopropane and cyclobutane rings provide a rigid scaffold that can be functionalized through various chemical transformations, making it a versatile building block for the synthesis of complex organic molecules. Researchers have explored its use in the preparation of natural products and other bioactive compounds, demonstrating its value as an intermediate in organic synthesis.

The physical properties of Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate have also been extensively characterized. It is typically obtained as a colorless liquid with a molecular weight of approximately 208.3 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane and ethanol, which facilitates its handling and use in laboratory settings. Its melting point and boiling point are within ranges that are favorable for many synthetic processes.

Safety and environmental considerations are crucial when working with any chemical compound. While detailed toxicological data on Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate is still being compiled, preliminary assessments suggest that it is relatively non-toxic and does not pose significant environmental hazards when handled properly. However, standard laboratory safety protocols should always be followed to ensure the well-being of researchers and the integrity of experimental results.

In conclusion, Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate (CAS No. 2742653-67-2) represents a promising compound with diverse applications in both research and industry. Its unique structural features and potential biological activities make it an exciting candidate for further investigation, particularly in the fields of drug discovery and organic synthesis. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the scientific community.